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Compound of Interest

Compound Name: NTRC-824

Cat. No.: B609677 Get Quote

Application Notes and Protocols: NTRC-824
Product Information
NTRC-824 is a potent and selective non-peptide antagonist for the neurotensin receptor type 2

(NTS2).[1][2] It exhibits an IC50 value of 38 nM and demonstrates over 150-fold selectivity for

NTS2 over the NTS1 receptor.[1] This selectivity makes it a valuable tool for researchers

investigating the specific roles of the NTS2 receptor in various physiological and pathological

processes.

Parameter Value Reference

Molecular Weight 553.55 g/mol [1]

Formula C25H26F3N3O6S [1]

CAS Number 1623002-61-8 [1]

Storage Temperature -20°C [1]

Solubility Data
NTRC-824 exhibits good solubility in common organic solvents, making it suitable for a wide

range of in vitro and in vivo experimental setups. The following table summarizes the maximum

solubility of NTRC-824 in dimethyl sulfoxide (DMSO) and ethanol.[1][3] It is important to note
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that aqueous solubility is limited, and the use of organic solvents is recommended for the

preparation of stock solutions.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 55.35 100

Ethanol 55.35 100

Stock Solution Preparation Protocol
This protocol provides a detailed procedure for the preparation of a 10 mM stock solution of

NTRC-824 in DMSO. For other desired concentrations, please refer to the reconstitution table

below.

Materials:

NTRC-824 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile tips

Vortex mixer

Balance

Procedure:

Equilibration: Before opening, allow the vial of NTRC-824 to equilibrate to room temperature

for at least 15-20 minutes. This prevents the condensation of moisture, which could affect the

stability and weighing of the compound.

Weighing: Tare a clean, dry vial on a calibrated analytical balance. Carefully weigh the

desired amount of NTRC-824 powder into the vial. For example, to prepare a 10 mM stock
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solution, you might weigh out 1 mg of the compound.

Solvent Addition: Based on the mass of NTRC-824 weighed, calculate the required volume

of DMSO to achieve the desired concentration. For 1 mg of NTRC-824 (MW: 553.55), to

make a 10 mM solution, you will need to add 0.18 mL (180 µL) of DMSO.[1]

Dissolution: Add the calculated volume of DMSO to the vial containing the NTRC-824
powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particulates. Gentle warming (to no more than 40°C) or sonication in a water bath can be

used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for long-term storage. When stored properly, the

stock solution should be stable for several months.

Reconstitution Table for NTRC-824 (MW: 553.55 g/mol ):[1]

Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 1.81 mL 9.03 mL 18.07 mL

5 mM 0.36 mL 1.81 mL 3.61 mL

10 mM 0.18 mL 0.90 mL 1.81 mL

50 mM 0.04 mL 0.18 mL 0.36 mL

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of NTRC-824 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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